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Compound of Interest

Compound Name: 7-(Trifluoromethyl)-1-tetralone

Cat. No.: B1589214

An In-depth Technical Guide to 7-(Trifluoromethyl)-1-tetralone: A Key Intermediate in Modern
Drug Discovery

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 7-(Trifluoromethyl)-1-tetralone, a
crucial building block in synthetic and medicinal chemistry. We will delve into its fundamental
properties, synthesis, and pivotal role in the development of novel therapeutics, offering
insights for researchers, scientists, and professionals in drug development.

Introduction: The Significance of a Fluorinated
Scaffold

7-(Trifluoromethyl)-1-tetralone is a synthetic organic compound featuring a tetralone core
functionalized with a trifluoromethyl (CF3) group. The tetralone scaffold is a "privileged
structure" in medicinal chemistry, forming the backbone of numerous biologically active
compounds, including anticancer and antidepressant agents. The incorporation of the
trifluoromethyl group is a widely used strategy in modern drug design to enhance a molecule's
metabolic stability, bioavailability, and binding affinity.[1][2][3] This unique combination makes 7-
(Trifluoromethyl)-1-tetralone a highly valuable intermediate for creating complex molecules in
the pursuit of new pharmaceuticals.[4]
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Physicochemical Properties and Molecular
Structure

A thorough understanding of a compound's physical and chemical characteristics is
fundamental to its application in research and development.

Table 1: Key Physicochemical Properties of 7-(Trifluoromethyl)-1-tetralone

Property Value Source
Molecular Formula C11H9F30 [5]1[6]
Molecular Weight 214.18 g/mol [5]
Appearance Off-white solid [6]
Boiling Point 269.7 £ 40.0 °C at 760 Torr [7]

CAS Number 54752-50-0 [61[7]

7-(trifluoromethyl)-3,4-dihydro-
IUPAC Name [5]
2H-naphthalen-1-one

7-(Trifluoromethyl)-3,4-
Synonyms dihydronaphthalen-1(2H)-one, [51[6]

7-Trifluoromethyl-o-tetralone

Molecular Structure:

The structure of 7-(Trifluoromethyl)-1-tetralone consists of a bicyclic aromatic ketone with the
trifluoromethyl group attached to the benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1589214#7-trifluoromethyl-1-tetralone-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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